Cas no 63930-47-2 (Benzene, [[(2R)-3-bromo-2-methylpropoxy]methyl]-)

• Product Name: Benzene, [[(2R)-3-bromo-2-methylpropoxy]methyl]-
• CAS No: 63930-47-2
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 425380
• PubChem ID: 7173934
• Update Time: 2025-04-19

Benzene, [[(2R)-3-bromo-2-methylpropoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(2R)-3-bromo-2-methylpropoxy]methyl]-
• AC1OGROL
• SCHEMBL9271921
• 63930-47-2
• DTXSID60428307
• (R)-(-)-3-benzyloxy-2-methylpropyl bromide
• QVIBBFFDRDHFSJ-JTQLQIEISA-N

• Inchi： 1S/C11H15BrO/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3/t10-/m0/s1
• InChI Key： QVIBBFFDRDHFSJ-JTQLQIEISA-N
• SMILES： BrC[C@H](C)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.03065
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23